![molecular formula C14H22ClNO5S B3858365 [(4-chlorophenyl)thio]acetic acid - 2,2',2''-nitrilotriethanol (1:1) CAS No. 86126-31-0](/img/structure/B3858365.png)
[(4-chlorophenyl)thio]acetic acid - 2,2',2''-nitrilotriethanol (1:1)
Overview
Description
[(4-chlorophenyl)thio]acetic acid - 2,2',2''-nitrilotriethanol (1:1) is a chemical compound that has been widely used in scientific research. It is a member of the class of compounds known as thioacetic acids, which have been extensively studied for their potential therapeutic applications.
Mechanism of Action
The mechanism of action of [(4-chlorophenyl)thio]acetic acid - 2,2',2''-nitrilotriethanol (1:1) is not fully understood. However, it has been suggested that it exerts its anti-inflammatory and antioxidant activities by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. Additionally, it has been shown to chelate metal ions, which could contribute to its therapeutic effects.
Biochemical and Physiological Effects:
[(4-chlorophenyl)thio]acetic acid - 2,2',2''-nitrilotriethanol (1:1) has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and apoptosis in various cell types. Moreover, it has been shown to modulate the activity of various enzymes and signaling pathways, which could contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
[(4-chlorophenyl)thio]acetic acid - 2,2',2''-nitrilotriethanol (1:1) has several advantages for lab experiments. It is a stable and readily available compound that can be easily synthesized. Moreover, it has low toxicity and is well-tolerated by cells and animals. However, its limitations include its poor solubility in water and its potential to interfere with metal ion-dependent assays.
Future Directions
There are several future directions for the research on [(4-chlorophenyl)thio]acetic acid - 2,2',2''-nitrilotriethanol (1:1). One direction is to investigate its potential as a therapeutic agent for various diseases. Another direction is to explore its potential as a chelating agent for metal ions, which could lead to the development of new diagnostic and therapeutic agents. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its synthesis and formulation for improved efficacy and safety.
Conclusion:
[(4-chlorophenyl)thio]acetic acid - 2,2',2''-nitrilotriethanol (1:1) is a promising compound for scientific research due to its unique properties. It has been shown to have potent anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of various diseases. Moreover, it has been used as a chelating agent for metal ions, which is important for the development of new diagnostic and therapeutic agents. Further research is needed to fully understand its mechanism of action and to optimize its therapeutic potential.
Scientific Research Applications
[(4-chlorophenyl)thio]acetic acid - 2,2',2''-nitrilotriethanol (1:1) has been extensively used in scientific research due to its unique properties. It has been shown to have potent anti-inflammatory and antioxidant activities, making it a promising candidate for the treatment of various diseases such as cancer, diabetes, and cardiovascular diseases. Moreover, it has been used as a chelating agent for metal ions, which is important for the development of new diagnostic and therapeutic agents.
properties
IUPAC Name |
2-[bis(2-hydroxyethyl)amino]ethanol;2-(4-chlorophenyl)sulfanylacetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO2S.C6H15NO3/c9-6-1-3-7(4-2-6)12-5-8(10)11;8-4-1-7(2-5-9)3-6-10/h1-4H,5H2,(H,10,11);8-10H,1-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEGHVFIILRSZEG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SCC(=O)O)Cl.C(CO)N(CCO)CCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80235414 | |
Record name | Acetic acid, ((4-chlorophenyl)thio)-, compd. with 2,2',2''-nitrilotris(ethanol) (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80235414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
351.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86126-31-0 | |
Record name | Acetic acid, ((4-chlorophenyl)thio)-, compd. with 2,2',2''-nitrilotris(ethanol) (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0086126310 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetic acid, ((4-chlorophenyl)thio)-, compd. with 2,2',2''-nitrilotris(ethanol) (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80235414 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.